Cas no 1179400-25-9 (N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride)

• Product Name: N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride
• CAS No: 1179400-25-9
• MF: C₁₉H₁₉Cl₂FN₆O
• MW: 437.298164606094
• CID: 5472656
• Update Time: 2025-10-24

N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-N-(3-chloro-4-fluorophenyl)-6-morpholin-4-yl-4-N-phenyl-1,3,5-triazine-2,4-diamine:hydrochloride
• N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride

• Inchi： 1S/C19H18ClFN6O.ClH/c20-15-12-14(6-7-16(15)21)23-18-24-17(22-13-4-2-1-3-5-13)25-19(26-18)27-8-10-28-11-9-27;/h1-7,12H,8-11H2,(H2,22,23,24,25,26);1H
• InChI Key： OHCSHSOYXXDLCU-UHFFFAOYSA-N
• SMILES： N(C1C=CC(F)=C(Cl)C=1)C1N=C(NC2C=CC=CC=2)N=C(N2CCOCC2)N=1.Cl

Additional information on N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride

Introduction to N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride (CAS No. 1179400-25-9)

N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1179400-25-9, belongs to a class of molecules known for their potential biological activity. The unique structural features of this molecule, including its triazine core and various substituents, make it a promising candidate for further investigation in drug discovery.

The molecular structure of N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride is characterized by a triazine ring system substituted with a chloro and fluoro group on the phenyl ring, as well as a morpholine and phenyl group attached to the triazine core. This arrangement of functional groups contributes to the compound's overall reactivity and biological profile. The presence of both electron-withdrawing and electron-donating groups enhances its potential interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The triazine derivatives have been extensively studied due to their ability to interact with enzymes and receptors in complex ways. The specific substitution pattern in N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride makes it an intriguing candidate for further exploration in this context.

One of the key areas of research involving this compound is its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Kinases are involved in numerous cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is often associated with diseases such as cancer. The structural features of N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride suggest that it may be able to bind to kinase domains and modulate their activity.

Furthermore, the compound's ability to cross the blood-brain barrier has been a subject of interest. Many drugs designed to treat neurological disorders require efficient penetration into the brain to be effective. The combination of lipophilic and hydrophilic groups in the molecule may contribute to its ability to traverse this barrier. This property could make it a valuable candidate for the development of treatments for central nervous system disorders.

Recent studies have also explored the potential antimicrobial properties of triazine derivatives. The structural motifs present in N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride suggest that it may be able to interfere with bacterial cell wall synthesis or other essential metabolic pathways. This has opened up avenues for research into using such compounds as alternatives or adjuncts to existing antibiotics.

The synthesis of N2-(3-chloro-4-fluorophenyl)-6-(morpholin-4-yıl)-N4-phényl -1 , 3 , 5 - triazine - 2 , 4 - diamine hydrochloride involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for detailed biological testing. The process typically involves the condensation of appropriate precursors under controlled conditions, followed by purification steps such as recrystallization or column chromatography.

In terms of pharmacokinetic properties, N2-(3-chloro - 4 - fluoro pheny l) - 6 - (morphol ine - 4 - yl) - N 4 - phen yl - 1 , 3 , 5 - tri az ine - 2 , 4 - diam ine hydrochlo ride hydrochlo ride exhibits moderate solubility in water and organic solvents. This solubility profile is favorable for formulating the compound into various dosage forms suitable for different administration routes. Additionally, preliminary studies suggest that the compound has a reasonable bioavailability when administered orally.

The safety profile of any new chemical entity is crucial before it can be considered for clinical use. Preclinical studies involving N2-(3-chloro - 4 - fluoro pheny l) - 6 - (morphol ine - 4 - yl) - N 4 - phen yl - 1 , 3 , 5 - tri az ine - 2 , 4 - diam ine hydrochlo ride hydrochlo ride have focused on assessing its acute toxicity and potential long-term effects. These studies involve both in vitro and in vivo experiments to evaluate how the compound behaves in different biological systems.

In vitro studies have shown that N2-(3-chloro - 4-fluoro pheny l) - 6 -(morphol ine - ۴ یل) – N۴ – phen yl – l،۳،۵ – tri az ine –۲،۴ – diam ine hydrochlo ride hydrochlo ride exhibits low toxicity at concentrations relevant to its intended therapeutic use. This is encouraging as it suggests that the compound may have a favorable safety margin if used correctly in clinical settings. However， further studies are needed to fully understand its potential side effects and interactions with other drugs.

The development of new drugs is a complex process that involves multiple stages from initial discovery to final approval by regulatory agencies. N2-(۳-cloro۴-fluoro phényl)–۶(مورفولین۴ یل)–N۴–فنیل–۱،۳،۵–تری‌آزین–۲،۴–دی‌آمین هیدروکлорاید is one of many compounds currently undergoing rigorous testing to determine its therapeutic potential. If subsequent clinical trials demonstrate its efficacy and safety， it could become a valuable addition to treatments for various diseases.

The field of medicinal chemistry continues to evolve rapidly， with new discoveries being made at an unprecedented pace。 The study of N2-(۳-cloro۴-fluoro phényl)–۶(مورفولین۴ یل)–N۴–فنیل–۱،۳،۵–تری‌آزین–۲،۴–دی‌آمین هیدروکлорاید exemplifies how advances in synthetic chemistry and computational biology can lead to the identification of novel therapeutic agents。 As research progresses， we can expect more compounds like this one to enter clinical trials， offering hope for new treatments across a wide range of medical conditions。